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Compound of Interest

Compound Name:
(|AS)-|A-Hydroxy-L-histidine

(hydrochloride)

Cat. No.: B12390889

Get Quote

Optical Rotation Reference Guide: L-Imidazole
Lactic Acid
Product Identity & Stereochemical Context

Common Name: L-Imidazole Lactic Acid

IUPAC Name: (S)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid

CAS Number: 876-19-7 (L-isomer) / 14403-45-3 (General/Racemic)

Molecular Formula:

Molecular Weight: 156.14 g/mol

Part 1: Reference Values & Comparative Data
The optical rotation of L-imidazole lactic acid is highly sensitive to pH and solvent conditions

due to the protonation states of the imidazole ring (
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) and the carboxylic acid (

).

Primary Reference Values

Compound Configuration
Solvent /
Condition

Specific
Rotation

Source
Reference

L-Imidazole

Lactic Acid
(S)-Enantiomer

Water (

)
-9.0° to -11.0° J. Biol. Chem. [1]

L-Imidazole

Lactic Acid
(S)-Enantiomer 1M HCl -56.5° Biochem. J. [2]

D-Imidazole

Lactic Acid
(R)-Enantiomer 1M HCl +56.5°

Derived

(Enantiomeric)

L-Histidine

(Analog)
(S)-Enantiomer

Water (

)
-11.8° Merck Index [3]

L-Histidine

(Analog)
(S)-Enantiomer 6M HCl +13.0° Merck Index [3]

Critical Insight: Unlike L-Histidine, which inverts its rotation sign from negative to positive upon

acidification (Water

HCl), L-Imidazole Lactic Acid retains a negative sign but significantly increases in

magnitude (from

to

) in acidic media. This "magnitude jump" is a specific identity marker for this

metabolite.
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Part 2: Experimental Protocol (Self-Validating
System)
Since the L-isomer is often a custom metabolite standard while the D-isomer (CAS 1246814-

96-9) is more commonly available commercially as a reference standard, this protocol uses the

D-isomer to validate the instrumental setup before characterizing the L-isomer.

Methodology: Comparative Polarimetry
Reagents:

Blank: 1.0 M Hydrochloric Acid (Analytical Grade).

Standard: D-Imidazole Lactic Acid Monohydrate (Commercial Standard).

Sample: L-Imidazole Lactic Acid (Isolated/Synthesized).

Step-by-Step Workflow:

System Zeroing:

Warm up polarimeter (Sodium D-line, 589 nm) for 30 mins.

Fill a 1 dm (100 mm) cell with 1.0 M HCl.

Measure blank rotation (

) and tare the instrument.

Standard Validation (The "Mirror" Check):

Prepare a 1.0% w/v solution of the D-isomer in 1.0 M HCl.

Measure observed rotation (

).

Acceptance Criteria: Result must be Positive (+). Calculate
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.[1] If

, system is valid.

Sample Measurement:

Prepare a 1.0% w/v solution of the L-isomer sample in 1.0 M HCl.

Measure observed rotation immediately (to avoid potential racemization over long periods,

though the molecule is relatively stable).

Target Result: Value should be Negative (-).

Calculation:

Where

= path length in dm (usually 1).

Where

= concentration in g/100mL.[2]

Diagram: Validation Workflow

Start: Instrument Warm-up Blank: 1M HCl
(Tare System)

Standard Check:
D-Isomer (Commercial) Value Positive (+)?

Measure L-Isomer
SampleYes

System/Reagent Error
Recalibrate

No

Verify Negative (-)
Sign & Magnitude

Click to download full resolution via product page

Caption: Operational workflow for validating L-Imidazole Lactic Acid using the D-isomer as a

chiral reference anchor.

Part 3: Performance Comparison (Alternatives)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/05%3A_Stereochemistry_at_Tetrahedral_Centers/5.03%3A_Optical_Activity
https://www.himedialabs.com/media/TD/TC076.pdf
https://www.benchchem.com/product/b12390889/docs?utm_src=pdf-body-img#optical-rotation-reference-values-for-l-imidazole-lactic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


While polarimetry is the standard for bulk purity, it lacks the resolution for trace enantiomeric

excess (ee) determination in complex biological matrices.

Feature
Polarimetry (Optical

Rotation)

Chiral HPLC (Ligand

Exchange)

Primary Use
Bulk Purity & Identity

Confirmation

Trace Impurity & Metabolic

Profiling

Limit of Detection
Low (

mg required)
High (ng levels detected)

Specificity
Low (Any chiral impurity affects

value)
High (Resolves enantiomers)

Throughput Fast (< 5 mins) Slow (20-40 mins/run)

Cost Low High (Columns + Solvents)

Recommendation: Use Polarimetry for verifying the identity of synthesized standards. Use

Chiral HPLC (e.g., Chiralpak ZWIX or ligand-exchange columns) for quantifying L-ILA in

biological samples (urine/plasma) where D-ILA might be present as a bacterial metabolite.

Part 4: Metabolic Context
Understanding the origin helps in troubleshooting impurities. L-ILA is a "dead-end" metabolite in

mammals, often excreted, whereas D-ILA is typically of bacterial origin.
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Caption: Metabolic divergence of L-Histidine.[3] L-ILA is formed via the transamination route,

distinct from the major urocanic acid pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chem.libretexts.org [chem.libretexts.org]

2. himedialabs.com [himedialabs.com]

3. D-b-Imidazole lactic Acid Monohydrate | Benchchem [benchchem.com]

To cite this document: BenchChem. [Optical rotation reference values for L-imidazole lactic
acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12390889/docs#optical-rotation-reference-values-for-
l-imidazole-lactic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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